Cas no 2091758-58-4 (1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl]-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl]-
• CAS No: 2091758-58-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD19706903
• CID: 5193599
• Update Time: 2025-10-21

1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl]-

• MDL： MFCD19706903
• Inchi： 1S/C11H9FN2O2/c12-8-3-1-7(2-4-8)5-10-9(11(15)16)6-13-14-10/h1-4,6H,5H2,(H,13,14)(H,15,16)
• InChI Key： OUGMXABZMUFVBO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1=C(C(=O)O)C=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Additional information on 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl]-

Introduction to 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] (CAS No. 2091758-58-4)

1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] (CAS No. 2091758-58-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(4-Fluorobenzyl)-1H-pyrazole-4-carboxylic acid, is characterized by its unique structural features, which include a pyrazole ring and a fluorinated benzyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] is defined by the presence of a pyrazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The fluorinated benzyl group attached to the pyrazole ring imparts additional stability and specific interactions with biological targets. This compound is often synthesized through multi-step processes involving the coupling of a fluorinated benzyl halide with a pyrazole derivative, followed by carboxylation or other functional group transformations.

In recent years, the study of 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, studies have demonstrated that certain pyrazole derivatives can effectively inhibit key enzymes involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases.

One of the key areas of interest in the research on 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] is its potential as an anti-cancer agent. Several studies have reported that this compound and its analogs can selectively target cancer cells while sparing normal cells. Mechanistically, these compounds may act by interfering with specific signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This selective targeting could potentially reduce side effects associated with traditional chemotherapy and improve treatment outcomes.

Beyond its anti-cancer properties, 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] has also shown promise in the treatment of viral infections. Research has indicated that certain pyrazole derivatives can inhibit viral replication by targeting viral enzymes or host cell factors essential for viral entry and replication. For example, some studies have explored the use of pyrazole-based compounds as inhibitors of HIV integrase or influenza virus neuraminidase. These findings highlight the broad-spectrum antiviral potential of this class of compounds.

In addition to its biological activities, the chemical properties of 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] make it an attractive candidate for further optimization and development. The presence of functional groups such as the carboxylic acid and fluorinated benzyl group provides multiple points for chemical modification, allowing researchers to fine-tune the compound's pharmacological properties. For instance, modifications to the carboxylic acid group can enhance solubility or metabolic stability, while changes to the fluorinated benzyl group can alter binding affinity to specific targets.

The synthesis and characterization of 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] have been extensively studied in both academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. These methods often involve palladium-catalyzed cross-coupling reactions or other advanced synthetic techniques that ensure high yields and purity. The ability to synthesize this compound reliably is crucial for advancing its application in drug discovery and development.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 3-[(4-fluorophenyl)methyl] (CAS No. 2091758-58-4) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and chemical properties make it an attractive target for further research and optimization. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for various diseases.